N-(4-acetamido-3-methoxyphenyl)-4-phenylpyridine-2-carboxamide

• IUPAC Name: N-(4-acetamido-3-methoxyphenyl)-4-phenylpyridine-2-carboxamide
• InChI: InChI=1S/C21H19N3O3/c1-14(25)23-18-9-8-17(13-20(18)27-2)24-21(26)19-12-16(10-11-22-19)15-6-4-3-5-7-15/h3-13H,1-2H3,(H,23,25)(H,24,26)
• InChI Key: ZRRYLQDRLUBULH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)NC(=O)C2=NC=CC(=C2)C3=CC=CC=C3)OC
• Molecular Formula: C21H19N3O3
• Molecular Weight: 361.4 g/mol

Description

N-(4-acetamido-3-methoxyphenyl)-4-phenylpyridine-2-carboxamide, also known as AMPP, is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

The exact mechanism of action of N-(4-acetamido-3-methoxyphenyl)-4-phenylpyridine-2-carboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. Specifically, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell growth.
Biochemical and Physiological Effects
Studies have shown that this compound has a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to have neuroprotective effects and can improve cognitive function. Additionally, this compound has been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-(4-acetamido-3-methoxyphenyl)-4-phenylpyridine-2-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in scientific research. However, there are also some limitations to using this compound in lab experiments. One of the main limitations is that it can be difficult to determine the optimal dosage for use in experiments, as there is limited information available on the compound's toxicity and pharmacokinetics.

Future Directions

There are several future directions for research on N-(4-acetamido-3-methoxyphenyl)-4-phenylpyridine-2-carboxamide. One area of interest is in the development of new cancer treatments based on this compound. Additionally, there is potential for this compound to be used in the treatment of other diseases such as Alzheimer's and Parkinson's disease. Further studies are also needed to determine the optimal dosage and toxicity of this compound, as well as its pharmacokinetics and potential side effects.
Conclusion
This compound, or this compound, is a chemical compound that has shown potential in various scientific research applications. Its anti-cancer and anti-inflammatory properties, as well as its neuroprotective and antioxidant effects, make it a promising candidate for the development of new treatments for a range of diseases. However, further research is needed to fully understand the compound's mechanism of action, optimal dosage, and potential side effects.

Synthesis Methods

N-(4-acetamido-3-methoxyphenyl)-4-phenylpyridine-2-carboxamide is synthesized through a multi-step process that involves the reaction of 4-phenylpyridine-2-carboxylic acid with acetic anhydride and methoxyamine hydrochloride to form this compound. The resulting compound is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-(4-acetamido-3-methoxyphenyl)-4-phenylpyridine-2-carboxamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of various cancer cell lines. Additionally, this compound has been shown to have anti-inflammatory properties and has potential in the treatment of inflammatory diseases such as rheumatoid arthritis.